Cas no 85705-26-6 ( )
structure
Product Name:
CAS No:85705-26-6
MF:C13H17NO4
MW:251.278383970261
CID:990911
PubChem ID:340371
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dimethyl-4,6-dioxo-1-azaadamantan-3-carbonsaeure-methylester
- DTXSID80321149
- NSC370884
- 85705-26-6
- NSC-370884
-
-
- Inchi： 1S/C13H17NO4/c1-11-4-13(10(17)18-3)7-14(5-11)6-12(2,8(11)15)9(13)16/h4-7H2,1-3H3
- InChI Key： TZURNYPYPFEWOT-UHFFFAOYSA-N
- SMILES： O=C1C2(C)C(C3(C(=O)OC)CN(C2)CC1(C)C3)=O
Computed Properties
- Exact Mass: 251.11575802g/mol
- Monoisotopic Mass: 251.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 63.7Ų
Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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